Cas no 959796-59-9 (2-Chloro-5-methyl-7-(pentan-3-yl)-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 2-Chloro-5-methyl-7-(pentan-3-yl)-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 959796-59-9
• MF: C₁₂H₁₆ClN₃
• MW: 237.728541374207
• CID: 1095006
• PubChem ID: 58015762
• Update Time: 2025-05-20

2-Chloro-5-methyl-7-(pentan-3-yl)-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-methyl-7-(pentan-3-yl)-7H-pyrrolo[2,3-d]pyrimidine
• 2-chloro-5-methyl-7-pentan-3-ylpyrrolo[2,3-d]pyrimidine
• SCHEMBL4191097
• 2-Chloro-7-(1-ethyl-propyl)-5-methyl-7H-pyrrolo[2,3-d]pyrimidine
• 959796-59-9
• ORRREBLUXQMYQY-UHFFFAOYSA-N
• DB-217242

• Inchi： 1S/C12H16ClN3/c1-4-9(5-2)16-7-8(3)10-6-14-12(13)15-11(10)16/h6-7,9H,4-5H2,1-3H3
• InChI Key： ORRREBLUXQMYQY-UHFFFAOYSA-N
• SMILES： ClC1=NC=C2C(C)=CN(C2=N1)C(CC)CC

Computed Properties

• Exact Mass: 237.1032752g/mol
• Monoisotopic Mass: 237.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 30.7Ų

Additional information on 2-Chloro-5-methyl-7-(pentan-3-yl)-7H-pyrrolo[2,3-d]pyrimidine

Professional Introduction to 2-Chloro-5-methyl-7-(pentan-3-yl)-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 959796-59-9)

2-Chloro-5-methyl-7-(pentan-3-yl)-7H-pyrrolo[2,3-d]pyrimidine, identified by its CAS number 959796-59-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This heterocyclic compound belongs to the pyrrolopyrimidine class, a scaffold that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro substituent, a methyl group, and an isopentyl chain, contribute to its unique chemical properties and reactivity, making it a valuable candidate for further investigation.

The< strong>pyrrolo[2,3-d]pyrimidine core is a fused bicyclic system consisting of a pyrrole ring and a pyrimidine ring. This particular arrangement imparts a high degree of flexibility and functional diversity, allowing for the introduction of various substituents that can modulate biological activity. In recent years, pyrrolopyrimidines have been extensively studied for their roles in inhibiting kinases and other enzymes involved in cancer progression. The< strong>2-chloro substituent at the 2-position of the pyrrolopyrimidine ring is particularly noteworthy, as it can serve as a site for further functionalization through nucleophilic substitution reactions. This reactivity has been exploited in the synthesis of more complex derivatives with enhanced pharmacological properties.

One of the most compelling aspects of 2-Chloro-5-methyl-7-(pentan-3-yl)-7H-pyrrolo[2,3-d]pyrimidine is its potential as a lead compound for the development of new therapeutic agents. The< strong>isopentyl group at the 7-position adds bulk to the molecule, which can influence its solubility and metabolic stability. This feature is particularly important in drug design, as poor solubility or rapid metabolism can significantly reduce the bioavailability and efficacy of a candidate drug. Recent studies have shown that modifications to this region can lead to compounds with improved pharmacokinetic profiles.

The< strong>methyl group at the 5-position is another key structural feature that can influence the biological activity of the molecule. Methyl groups are often introduced into drug candidates to enhance lipophilicity or to interact with specific binding sites on target proteins. In the context of pyrrolopyrimidines, the methyl group can play a role in modulating interactions with enzymes such as kinases, which are critical targets in oncology research. The presence of this substituent may also affect the molecule's ability to cross cell membranes, an important consideration for oral bioavailability.

In recent years, there has been growing interest in using computational methods to predict and optimize the properties of drug-like molecules. Techniques such as molecular docking and virtual screening have been employed to identify promising candidates for further experimental validation. 2-Chloro-5-methyl-7-(pentan-3-yl)-7H-pyrrolo[2,3-d]pyrimidine has been subjected to such analyses, revealing potential binding interactions with various biological targets. These computational studies have provided valuable insights into how structural modifications might enhance binding affinity and selectivity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the< strong>chloro substituent typically involves halogenation reactions, while the< strong>methyl group can be incorporated through alkylation reactions. The< strong>isopentyl chain adds an additional layer of complexity to the synthetic route but also contributes significantly to the molecule's overall properties. Advances in synthetic methodology have enabled more efficient and scalable production processes for complex heterocyclic compounds like this one.

Evaluation of 2-Chloro-5-methyl-7-(pentan-3-yl)-7H-pyrrolo[2,3-d]pyrimidine in preclinical models has provided initial insights into its biological activity. Studies have focused on its potential as an inhibitor of kinases involved in cancer cell proliferation. Preliminary results suggest that this compound exhibits significant inhibitory activity against certain kinases while maintaining good selectivity over related enzymes. These findings underscore its potential as a starting point for developing novel anticancer agents.

The development of new antiviral drugs has also seen increased interest in pyrrolopyrimidine derivatives due to their ability to interfere with viral replication mechanisms. The structural features of 2-Chloro-5-methyl-7-(pentan-3-yl)-7H-pyrrolo[2,3-d]pyrimidine make it a candidate for further exploration in this area as well. Researchers are investigating how modifications to this scaffold might enhance antiviral activity without compromising safety profiles.

The future direction for research on 2-Chloro-5-methyl-7-(pentan-3-yl)-7H-pyrrolo[2,3-d]pyrimidine will likely involve both experimental and computational approaches. Further synthesis efforts will aim to produce analogs with optimized properties for drug development purposes. Additionally, more extensive biological testing will be conducted to elucidate mechanisms of action and identify potential therapeutic applications.

In conclusion, 2-Chloro-5-methyl-7-(pentan-3-y1)-7H-pyrrolo[2,3-d]pyrimidine (CAS No.< strong>959796-59-9) represents an exciting opportunity for pharmaceutical innovation due to its unique structural features and potential biological activities.< strong>The chloro,< strong>methyl, and< strong>isopentyl substituents contribute significantly to its chemical properties and reactivity.< strong>The pyrrolo[2,3-d]pyrimidine core provides a versatile scaffold for further derivatization.< Strong>Synthetic advancements, computational studies,< strong>bioactivity evaluations, and ongoing research efforts all point towards this compound being a valuable asset in drug discovery programs aimed at addressing various diseases.